Cas no 2229224-40-0 (2-(aminomethyl)-3,4,4,4-tetrafluorobutanoic acid)

• Product Name: 2-(aminomethyl)-3,4,4,4-tetrafluorobutanoic acid
• CAS No: 2229224-40-0
• MF: C₅H₇F₄NO₂
• MW: 189.108195543289
• CID: 6162803
• PubChem ID: 165883629
• Update Time: 2025-07-18

2-(aminomethyl)-3,4,4,4-tetrafluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-3,4,4,4-tetrafluorobutanoic acid
• EN300-1953148
• 2229224-40-0

• Inchi： 1S/C5H7F4NO2/c6-3(5(7,8)9)2(1-10)4(11)12/h2-3H,1,10H2,(H,11,12)
• InChI Key： WOQWTHUNYOULMQ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C(C(=O)O)CN

Computed Properties

• Exact Mass: 189.04129111g/mol
• Monoisotopic Mass: 189.04129111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(aminomethyl)-3,4,4,4-tetrafluorobutanoic acid

2-(Aminomethyl)-3,4,4,4-tetrafluorobutanoic Acid (CAS No. 2229224-40-0): A Comprehensive Overview

In the realm of specialty chemicals, 2-(aminomethyl)-3,4,4,4-tetrafluorobutanoic acid (CAS No. 2229224-40-0) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its fluorinated backbone and aminomethyl functional group, is increasingly being explored in pharmaceutical research, agrochemical development, and advanced material science. Its CAS number 2229224-40-0 serves as a critical identifier for researchers and industry professionals seeking high-purity reagents for innovative projects.

The growing interest in fluorinated compounds like 2-(aminomethyl)-3,4,4,4-tetrafluorobutanoic acid aligns with current trends in sustainable chemistry and green synthesis. As environmental regulations tighten, industries are actively searching for eco-friendly fluorochemicals that minimize ecological impact while maintaining performance. This compound’s tetrafluorobutanoic acid moiety offers a balance between reactivity and stability, making it a candidate for biodegradable surfactants and low-toxicity catalysts. Researchers are also investigating its potential in peptide modification, where fluorination can enhance bioavailability and metabolic resistance.

One of the most frequently asked questions about CAS 2229224-40-0 revolves around its synthesis and scalability. Recent advancements in flow chemistry and microwave-assisted reactions have enabled more efficient production of this compound, addressing challenges associated with traditional batch processes. Additionally, its aminomethyl group provides a handle for further derivatization, allowing chemists to tailor its properties for specific applications such as drug delivery systems or polymeric materials.

The pharmaceutical industry has shown particular interest in 2-(aminomethyl)-3,4,4,4-tetrafluorobutanoic acid due to its potential as a building block for protease inhibitors and antibiotic adjuvants. With antimicrobial resistance (AMR) emerging as a global health crisis, novel compounds like this are being screened for their ability to enhance existing therapies. Its fluorine atoms contribute to improved membrane permeability, a key factor in overcoming bacterial defense mechanisms.

From an analytical perspective, CAS No. 2229224-40-0 presents interesting challenges and opportunities. Modern techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing its purity and confirming its structure. The compound’s chirality also opens doors for enantioselective synthesis, a hot topic in asymmetric catalysis. As demand grows for optically active intermediates, this molecule’s stereochemical versatility positions it as a valuable asset in chiral pool strategies.

In material science, the tetrafluorobutanoic acid segment of this compound has shown promise in creating high-performance coatings with exceptional weather resistance and low surface energy. These properties are highly sought after in industries ranging from aerospace to renewable energy infrastructure. Furthermore, its incorporation into ionic liquids could lead to breakthroughs in battery technology, aligning with the global push for energy storage solutions.

As research into 2-(aminomethyl)-3,4,4,4-tetrafluorobutanoic acid continues to expand, safety and handling remain paramount considerations. While not classified as hazardous under standard regulations, proper laboratory protocols should always be followed when working with this or any chemical substance. The scientific community maintains a strong focus on developing safe handling guidelines for novel fluorinated compounds to ensure responsible innovation.

The commercial availability of CAS 2229224-40-0 through specialty chemical suppliers has facilitated its adoption across multiple disciplines. Current market trends indicate rising demand for custom fluorination services, with this compound serving as both a standalone product and a precursor for more complex molecules. Its price per gram and bulk purchasing options are common queries among procurement specialists evaluating cost-effective solutions for their R&D pipelines.

Looking ahead, 2-(aminomethyl)-3,4,4,4-tetrafluorobutanoic acid is poised to play a significant role in addressing contemporary scientific challenges. Whether in the development of next-generation therapeutics, advanced materials, or sustainable chemical processes, this multifaceted compound exemplifies the innovation driving modern chemistry forward. As publication records and patent filings related to CAS 2229224-40-0 continue to accumulate, its importance in both academic and industrial settings is expected to grow substantially in the coming years.